2-((3-bromo-2-oxopropyl)thio)-adenosine 3'5'-cyclic monophosphate
2-((3-bromo-2-oxopropyl)thio)-adenosine 3'5'-cyclic monophosphate
Brand Name:
Vulcanchem
CAS No.:
124379-89-1
VCID:
VC0037948
InChI:
InChI=1S/C13H15BrN5O7PS/c14-2-1-3-28-13-17-10(15)7-11(18-13)19(5-16-7)12-9(21)8(20)6(26-12)4-25-27(22,23)24/h2-3,5-6,8-9,12,20-21H,4H2,(H2,15,17,18)(H2,22,23,24)/t1?,6-,8-,9-,12-/m1/s1
SMILES:
C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CBr)N
Molecular Formula:
C13H15BrN5O7PS
Molecular Weight:
496.23 g/mol
2-((3-bromo-2-oxopropyl)thio)-adenosine 3'5'-cyclic monophosphate
CAS No.: 124379-89-1
Main Products
VCID: VC0037948
Molecular Formula: C13H15BrN5O7PS
Molecular Weight: 496.23 g/mol
| CAS No. | 124379-89-1 |
|---|---|
| Product Name | 2-((3-bromo-2-oxopropyl)thio)-adenosine 3'5'-cyclic monophosphate |
| Molecular Formula | C13H15BrN5O7PS |
| Molecular Weight | 496.23 g/mol |
| IUPAC Name | [(2R,3S,4R,5R)-5-[6-amino-2-(3-bromopropa-1,2-dienylsulfanyl)purin-9-yl]-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate |
| Standard InChI | InChI=1S/C13H15BrN5O7PS/c14-2-1-3-28-13-17-10(15)7-11(18-13)19(5-16-7)12-9(21)8(20)6(26-12)4-25-27(22,23)24/h2-3,5-6,8-9,12,20-21H,4H2,(H2,15,17,18)(H2,22,23,24)/t1?,6-,8-,9-,12-/m1/s1 |
| Standard InChIKey | WOGBXAXUYLADCT-YEAGJPMLSA-N |
| Isomeric SMILES | C1=NC2=C(N=C(N=C2N1[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)(O)O)O)O)SC=C=CBr)N |
| SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CBr)N |
| Canonical SMILES | C1=NC2=C(N=C(N=C2N1C3C(C(C(O3)COP(=O)(O)O)O)O)SC=C=CBr)N |
| Synonyms | 2-((3-bromo-2-oxopropyl)thio)-adenosine 3/'5/'-cyclic monophosphate |
| PubChem Compound | 3083024 |
| Last Modified | Nov 09 2021 |
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